Cas no 307326-04-1 (4-butoxy-N-{3-oxo-2-azatricyclo6.3.1.0^{4,12}dodeca-1(11),4(12),5,7,9-pentaen-9-yl}benzamide)

4-butoxy-N-{3-oxo-2-azatricyclo6.3.1.0^{4,12}dodeca-1(11),4(12),5,7,9-pentaen-9-yl}benzamide Chemical and Physical Properties
Names and Identifiers
-
- 4-butoxy-N-(2-oxo-1H-benzo[cd]indol-6-yl)benzamide
- Benzamide, 4-butoxy-N-(1,2-dihydro-2-oxobenz[cd]indol-6-yl)-
- 4-butoxy-N-{3-oxo-2-azatricyclo6.3.1.0^{4,12}dodeca-1(11),4(12),5,7,9-pentaen-9-yl}benzamide
-
- Inchi: 1S/C22H20N2O3/c1-2-3-13-27-15-9-7-14(8-10-15)21(25)23-18-11-12-19-20-16(18)5-4-6-17(20)22(26)24-19/h4-12H,2-3,13H2,1H3,(H,23,25)(H,24,26)
- InChI Key: IAGFIKSZUCSGOD-UHFFFAOYSA-N
- SMILES: C(NC1C=CC2=C3C=1C=CC=C3C(=O)N2)(=O)C1=CC=C(OCCCC)C=C1
4-butoxy-N-{3-oxo-2-azatricyclo6.3.1.0^{4,12}dodeca-1(11),4(12),5,7,9-pentaen-9-yl}benzamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F3284-0996-5μmol |
4-butoxy-N-{3-oxo-2-azatricyclo[6.3.1.0^{4,12}]dodeca-1(11),4(12),5,7,9-pentaen-9-yl}benzamide |
307326-04-1 | 90%+ | 5μl |
$63.0 | 2023-04-26 | |
Life Chemicals | F3284-0996-10μmol |
4-butoxy-N-{3-oxo-2-azatricyclo[6.3.1.0^{4,12}]dodeca-1(11),4(12),5,7,9-pentaen-9-yl}benzamide |
307326-04-1 | 90%+ | 10μl |
$69.0 | 2023-04-26 | |
Life Chemicals | F3284-0996-10mg |
4-butoxy-N-{3-oxo-2-azatricyclo[6.3.1.0^{4,12}]dodeca-1(11),4(12),5,7,9-pentaen-9-yl}benzamide |
307326-04-1 | 90%+ | 10mg |
$79.0 | 2023-04-26 | |
Life Chemicals | F3284-0996-40mg |
4-butoxy-N-{3-oxo-2-azatricyclo[6.3.1.0^{4,12}]dodeca-1(11),4(12),5,7,9-pentaen-9-yl}benzamide |
307326-04-1 | 90%+ | 40mg |
$140.0 | 2023-04-26 | |
Life Chemicals | F3284-0996-50mg |
4-butoxy-N-{3-oxo-2-azatricyclo[6.3.1.0^{4,12}]dodeca-1(11),4(12),5,7,9-pentaen-9-yl}benzamide |
307326-04-1 | 90%+ | 50mg |
$160.0 | 2023-04-26 | |
Life Chemicals | F3284-0996-100mg |
4-butoxy-N-{3-oxo-2-azatricyclo[6.3.1.0^{4,12}]dodeca-1(11),4(12),5,7,9-pentaen-9-yl}benzamide |
307326-04-1 | 90%+ | 100mg |
$248.0 | 2023-04-26 | |
Life Chemicals | F3284-0996-5mg |
4-butoxy-N-{3-oxo-2-azatricyclo[6.3.1.0^{4,12}]dodeca-1(11),4(12),5,7,9-pentaen-9-yl}benzamide |
307326-04-1 | 90%+ | 5mg |
$69.0 | 2023-04-26 | |
Life Chemicals | F3284-0996-1mg |
4-butoxy-N-{3-oxo-2-azatricyclo[6.3.1.0^{4,12}]dodeca-1(11),4(12),5,7,9-pentaen-9-yl}benzamide |
307326-04-1 | 90%+ | 1mg |
$54.0 | 2023-04-26 | |
Life Chemicals | F3284-0996-20μmol |
4-butoxy-N-{3-oxo-2-azatricyclo[6.3.1.0^{4,12}]dodeca-1(11),4(12),5,7,9-pentaen-9-yl}benzamide |
307326-04-1 | 90%+ | 20μl |
$79.0 | 2023-04-26 | |
Life Chemicals | F3284-0996-20mg |
4-butoxy-N-{3-oxo-2-azatricyclo[6.3.1.0^{4,12}]dodeca-1(11),4(12),5,7,9-pentaen-9-yl}benzamide |
307326-04-1 | 90%+ | 20mg |
$99.0 | 2023-04-26 |
4-butoxy-N-{3-oxo-2-azatricyclo6.3.1.0^{4,12}dodeca-1(11),4(12),5,7,9-pentaen-9-yl}benzamide Related Literature
-
Paula Alvarez-Bercedo,Andrew D. Bond,Robert Haigh,Alexander D. Hopkins,Gavin T. Lawson,Mary McPartlin,David Moncrieff,Marta E. Gonzalez Mosquera,Jeremy M. Rawson,Anthony D. Woods,Dominic S. Wright Chem. Commun., 2003, 1288-1289
-
Brian Murphy,Moza Aljabri,Aaleya Mohamed Ahmed,Gillian Murphy,Brian J. Hathaway,Mark E. Light,Thomas Geilbrich,Michael B. Hursthouse Dalton Trans., 2006, 357-367
-
4. Water
-
Pablo Lozano-Reis,Ramón Sayós,José A. Rodriguez,Francesc Illas Phys. Chem. Chem. Phys., 2020,22, 26145-26154
Additional information on 4-butoxy-N-{3-oxo-2-azatricyclo6.3.1.0^{4,12}dodeca-1(11),4(12),5,7,9-pentaen-9-yl}benzamide
Compound CAS No. 307326-04-1: 4-Butoxy-N-{3-Oxo-2-Azatricyclo[6.3.1.0^{4,12}]dodeca-1(11),4(12),5,7,9-Pentaen-9-Yl}Benzamide
The compound with CAS No. 307326-04-1, known as 4-butoxy-N-{3-oxo-2-azatricyclo[6.3.1.0^{4,12}]dodeca-1(11),4(12),5,7,9-pentaen-9-yl}benzamide, is a highly specialized organic molecule with a complex structure and potential applications in various fields of chemistry and pharmacology. This compound is characterized by its intricate tricyclic framework and functional groups that contribute to its unique chemical properties.
The benzamide moiety in the molecule serves as a key functional group, often playing a significant role in biological interactions and chemical reactivity. The butoxy substituent attached to the benzene ring introduces additional electronic effects and may influence the molecule's solubility and stability under different conditions. The tricyclic system, specifically the azatricyclo[6.3.1.0^{4,12}]dodeca-pentaene framework, is notable for its rigid structure and potential to engage in specific non-covalent interactions.
Recent studies have highlighted the importance of such complex molecules in drug design and development. The tricyclic framework has been shown to exhibit promising bioactivity in preliminary assays, suggesting its potential as a lead compound for therapeutic agents targeting specific molecular pathways. Researchers have also explored the synthesis of this compound through multi-step reactions involving advanced coupling techniques and stereochemical control.
In terms of synthesis, the preparation of 4-butoxy-N-{3-oxo...benzamide involves a series of carefully designed reactions to assemble the tricyclic core and functionalize it with the desired substituents. The use of protecting groups and precise control over reaction conditions are critical to achieving high yields and maintaining the integrity of the molecule's structure.
From an applications perspective, this compound has garnered interest in both academic and industrial settings due to its structural complexity and potential for modulation in biological systems. Its benzamide group makes it a candidate for exploring enzyme inhibition or receptor binding studies, while the tricyclic system provides a platform for further functionalization.
Furthermore, computational studies have been conducted to evaluate the electronic properties and conformational flexibility of this molecule. These studies provide insights into its potential interactions with biomolecules and guide future experimental work aimed at optimizing its bioavailability and efficacy.
In conclusion, CAS No. 307326-04-1, or 4-butoxy-N-{3-oxo...benzamide, represents a cutting-edge compound with significant potential in chemical research and development. Its unique structure and functional groups make it a valuable tool for exploring new frontiers in organic synthesis, pharmacology, and materials science.
307326-04-1 (4-butoxy-N-{3-oxo-2-azatricyclo6.3.1.0^{4,12}dodeca-1(11),4(12),5,7,9-pentaen-9-yl}benzamide) Related Products
- 2137843-12-8(Cyclohexanesulfonamide, N,3,4-trimethyl-)
- 1622406-25-0(Benzaldehyde, 4-ethenyl-2-nitro-)
- 90202-99-6(1-(aminomethyl)-N-methylcyclohexan-1-amine)
- 1199781-56-0({2-4-chloro-2-(trifluoromethyl)phenylethyl}(methyl)amine)
- 929203-04-3(4-(3-pyridinyl)phenylboronic acid pinacol ester)
- 1894868-36-0(1-(2,4-difluoro-5-methoxyphenyl)ethan-1-amine)
- 493035-82-8((4-hydroxy-2-methylphenyl)boronic acid)
- 72613-92-4(Ethyl 2-hydrazinylbutanoate hydrochloride)
- 1805475-03-9(6-Chloro-2-phenylpyridine-3-carbonyl chloride)
- 532970-76-6(N-[2-(3-{[(cyclohexylcarbamoyl)methyl]sulfanyl}-1H-indol-1-yl)ethyl]-4-methylbenzamide)




